Cas no 1436139-34-2 (N-(cyanomethyl)-2-2-(trifluoromethoxy)phenylcyclopropane-1-carboxamide)

• Product Name: N-(cyanomethyl)-2-2-(trifluoromethoxy)phenylcyclopropane-1-carboxamide
• CAS No: 1436139-34-2
• MF: C₁₃H₁₁F₃N₂O₂
• MW: 284.233853578568
• CID: 6428718
• PubChem ID: 72001699
• Update Time: 2025-10-21

N-(cyanomethyl)-2-2-(trifluoromethoxy)phenylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-2-(trifluoromethoxy)phenylcyclopropane-1-carboxamide
• EN300-26684998
• AKOS016934756
• Z1256249195
• 1436139-34-2
• N-(CYANOMETHYL)-2-[2-(TRIFLUOROMETHOXY)PHENYL]CYCLOPROPANE-1-CARBOXAMIDE

• Inchi： 1S/C13H11F3N2O2/c14-13(15,16)20-11-4-2-1-3-8(11)9-7-10(9)12(19)18-6-5-17/h1-4,9-10H,6-7H2,(H,18,19)
• InChI Key： LJFUOIJPIYUPFU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1CC1C(NCC#N)=O)(F)F

Computed Properties

• Exact Mass: 284.07726208g/mol
• Monoisotopic Mass: 284.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(cyanomethyl)-2-2-(trifluoromethoxy)phenylcyclopropane-1-carboxamide

Comprehensive Overview of N-(cyanomethyl)-2-[2-(trifluoromethoxy)phenyl]cyclopropane-1-carboxamide (CAS No. 1436139-34-2)

The compound N-(cyanomethyl)-2-[2-(trifluoromethoxy)phenyl]cyclopropane-1-carboxamide (CAS No. 1436139-34-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropane ring and a trifluoromethoxy group, make it a promising candidate for various applications. This article delves into the properties, synthesis, and potential uses of this compound, while also addressing common queries and trends in the field.

One of the most notable aspects of N-(cyanomethyl)-2-[2-(trifluoromethoxy)phenyl]cyclopropane-1-carboxamide is its molecular architecture. The presence of a cyclopropane ring, known for its high ring strain, often imparts unique reactivity and biological activity. Combined with the trifluoromethoxy moiety, which is frequently used to enhance metabolic stability and lipophilicity, this compound exhibits characteristics that are highly sought after in drug discovery and material science.

Recent trends in the pharmaceutical industry highlight a growing interest in fluorinated compounds due to their ability to improve drug efficacy and bioavailability. The trifluoromethoxy group in N-(cyanomethyl)-2-[2-(trifluoromethoxy)phenyl]cyclopropane-1-carboxamide aligns with this trend, making it a subject of ongoing research. Additionally, the cyanomethyl functionality offers potential for further derivatization, enabling the development of novel analogs with tailored properties.

From a synthetic perspective, the preparation of N-(cyanomethyl)-2-[2-(trifluoromethoxy)phenyl]cyclopropane-1-carboxamide involves multi-step organic transformations. Key steps often include the formation of the cyclopropane ring via cyclopropanation reactions and the introduction of the trifluoromethoxy group through selective fluorination protocols. Researchers are continually optimizing these processes to improve yield and scalability, addressing common challenges such as regioselectivity and purity.

In agrochemical applications, compounds featuring cyclopropane and fluorinated moieties are increasingly explored for their potential as pesticides or herbicides. The structural attributes of N-(cyanomethyl)-2-[2-(trifluoromethoxy)phenyl]cyclopropane-1-carboxamide suggest it could play a role in this domain, particularly in the development of environmentally friendly crop protection agents. This aligns with the global push toward sustainable agriculture and reduced chemical footprints.

Another area of interest is the compound's potential in material science. The incorporation of fluorinated groups into polymers and coatings can enhance properties such as thermal stability, chemical resistance, and hydrophobicity. While N-(cyanomethyl)-2-[2-(trifluoromethoxy)phenyl]cyclopropane-1-carboxamide is not yet widely studied in this context, its molecular features suggest it could contribute to advancements in high-performance materials.

Frequently asked questions about N-(cyanomethyl)-2-[2-(trifluoromethoxy)phenyl]cyclopropane-1-carboxamide include inquiries about its solubility, stability, and commercial availability. While solubility varies depending on the solvent system, the compound generally exhibits moderate solubility in polar organic solvents. Stability studies indicate that it is relatively stable under standard storage conditions, though prolonged exposure to light or moisture should be avoided. As for availability, it is primarily sourced for research purposes through specialized chemical suppliers.

In conclusion, N-(cyanomethyl)-2-[2-(trifluoromethoxy)phenyl]cyclopropane-1-carboxamide (CAS No. 1436139-34-2) represents a versatile and intriguing compound with broad potential across multiple industries. Its unique combination of a cyclopropane ring, trifluoromethoxy group, and cyanomethyl functionality positions it as a valuable subject for further exploration. As research continues to uncover its applications, this compound is likely to remain a focal point in the development of innovative pharmaceuticals, agrochemicals, and materials.